Cas no 2387598-02-7 (6-(fluoromethyl)norcaran-3-one)

• Product Name: 6-(fluoromethyl)norcaran-3-one
• CAS No: 2387598-02-7
• MF: C₈H₁₁FO
• MW: 142.170746088028
• CID: 5272429
• Update Time: 2026-03-09

6-(fluoromethyl)norcaran-3-one Chemical and Physical Properties

Names and Identifiers

• Bicyclo[4.1.0]heptan-3-one, 6-(fluoromethyl)-
• 6-(fluoromethyl)norcaran-3-one

• Inchi： 1S/C8H11FO/c9-5-8-2-1-7(10)3-6(8)4-8/h6H,1-5H2
• InChI Key： FSPKAVIWTKRTIN-UHFFFAOYSA-N
• SMILES： C12C(CF)(C1)CCC(=O)C2

Additional information on 6-(fluoromethyl)norcaran-3-one

Comprehensive Analysis of 6-(fluoromethyl)norcaran-3-one (CAS No. 2387598-02-7): Properties, Applications, and Industry Insights

The compound 6-(fluoromethyl)norcaran-3-one (CAS No. 2387598-02-7) is a fluorinated derivative of norcaran-3-one, a bicyclic ketone with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the fluoromethyl group, make it a valuable intermediate for synthesizing bioactive molecules. This article delves into its chemical properties, synthetic routes, and emerging applications, addressing key questions frequently searched by researchers and industry professionals.

One of the most searched topics related to 6-(fluoromethyl)norcaran-3-one is its role in drug discovery. Fluorinated compounds are increasingly sought after due to their enhanced metabolic stability and bioavailability. The introduction of a fluorine atom or fluoromethyl group often improves a molecule's binding affinity to biological targets, making CAS No. 2387598-02-7 a critical building block for medicinal chemistry. Recent studies highlight its utility in designing CNS-active compounds and enzyme inhibitors, aligning with the growing demand for novel therapeutics.

Another trending topic is the compound's relevance in green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalytic methods to incorporate fluorinated groups like the fluoromethyl moiety into complex scaffolds. 6-(fluoromethyl)norcaran-3-one serves as a model substrate for optimizing such protocols, addressing the industry's shift toward environmentally benign processes. Searches for fluorination techniques and catalytic fluoromethylation often intersect with discussions about this compound.

From a structural perspective, the norcaran-3-one core of CAS No. 2387598-02-7 offers rigidity and stereochemical control, which are advantageous in asymmetric synthesis. Its bicyclic framework is frequently queried in the context of chiral auxiliaries and stereoselective reactions. The compound's ketone functionality also allows for diverse derivatization, enabling access to libraries of high-value intermediates for high-throughput screening.

In the agrochemical sector, 6-(fluoromethyl)norcaran-3-one is investigated for its potential in developing next-generation pesticides. Fluorinated agrochemicals are known for their improved pest selectivity and lower environmental persistence. Queries about fluorine in crop protection often lead to discussions about this compound's role in optimizing herbicide and fungicide formulations.

Analytical characterization of CAS No. 2387598-02-7 is another hot topic. Advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography are frequently mentioned in searches related to its purity assessment and structural confirmation. These methods ensure compliance with quality control standards, a priority for manufacturers and end-users alike.

In summary, 6-(fluoromethyl)norcaran-3-one (CAS No. 2387598-02-7) bridges multiple disciplines, from pharmaceutical R&D to sustainable chemistry. Its versatility and alignment with industry trends—such as fluorine incorporation, green synthesis, and chiral building blocks—make it a compound of enduring interest. This overview addresses the most searched questions while underscoring its scientific and commercial significance.